DSR-141562

• Molecular Formula: C19H25F3N4O3
• Molecular Weight: 414.4 g/mol
• InChI: InChI=1S/C19H25F3N4O3/c1-25-17(27)15-10-23-16(13-6-8-28-9-7-13)26(15)24-18(25)29-11-12-2-4-14(5-3-12)19(20,21)22/h10,12-14H,2-9,11H2,1H3
• InChIKey: LNELWUPBSLZUIQ-UHFFFAOYSA-N

DSR-141562: Brain-Penetrant PDE1B-Preferential Inhibitor for Schizophrenia Research

DSR-141562 (3-methyl-7-(tetrahydro-2H-pyran-4-yl)-2-{[trans-4-(trifluoromethyl)cyclohexyl]-methoxy}imidazo[5,1-f][1,2,4]triazin-4(3H)-one) is a novel, orally available, and brain-penetrant phosphodiesterase 1 (PDE1) inhibitor discovered by Sumitomo Dainippon Pharma [1]. The compound exhibits preferential selectivity for human PDE1B (IC50 = 43.9 nM) over PDE1A (IC50 = 97.6 nM) and PDE1C (IC50 = 431.8 nM), corresponding to 2.2-fold and 9.8-fold selectivity, respectively [2]. DSR-141562 demonstrates high selectivity for the PDE1 family over other PDE families (e.g., PDE2A IC50 = 2480 nM) and shows no significant activity against a panel of 65 off-target biologic targets [1]. Unlike earlier PDE1 inhibitors such as ITI-214 (lenrispodun) or PF-04822163, DSR-141562 is the first PDE1 inhibitor for which published peer-reviewed data demonstrate preclinical efficacy in animal models covering all three core symptom domains of schizophrenia—positive, negative, and cognitive impairments [1].

✓ PDE1B-preferential isoform selectivity for brain-focused signaling studies

✓ Orally active and brain-penetrant for in vivo CNS research

✓ CSF cGMP biomarker enables target-engagement monitoring

• [1] Enomoto T, et al. A Novel Phosphodiesterase 1 Inhibitor DSR-141562 Exhibits Efficacies in Animal Models for Positive, Negative, and Cognitive Symptoms Associated with Schizophrenia. J Pharmacol Exp Ther. 2019;371(3):692-702. View Source
• [2] MedChemExpress. DSR-141562 Product Datasheet. CAS: 2007975-22-4. View Source

PDE1B Selectivity Prevents DSR-141562 Substitution

PDE1 inhibitors exhibit substantial divergence in PDE1 isoform selectivity profiles, off-target activity, brain penetration kinetics, and validated behavioral efficacy, rendering generic substitution scientifically unsound. ITI-214 (lenrispodun) is a picomolar PDE1 inhibitor (Ki = 58 pM) that shows balanced inhibition across PDE1A/B/C (Ki = 33 pM / 380 pM / 35 pM, respectively) and has been clinically investigated primarily for cognitive impairment in Parkinson's disease and healthy volunteer fMRI studies, not for positive or negative schizophrenia symptoms . PF-04822163, while brain-penetrant, inhibits PDE1A/B/C with IC50 values of 2 nM, 2.4 nM, and 7 nM respectively—a pan-PDE1 profile lacking the PDE1B-preferential selectivity of DSR-141562—and lacks published efficacy in schizophrenia-relevant behavioral assays [1]. Lucemyra (lofexidine), an FDA-approved alpha-2 adrenergic agonist, operates via an entirely distinct mechanism unrelated to PDE1-cGMP signaling and has no demonstrated efficacy in preclinical schizophrenia models [2]. Critically, only DSR-141562 possesses peer-reviewed data demonstrating simultaneous reversal of positive (methamphetamine-induced hyperactivity), negative (social interaction deficits), and cognitive (novel object recognition, marmoset executive function) symptom models [3].

PDE1B-preferential (2.2×/9.8× over A/C)

ITI-214: PDE1A/C-preferential (~10× over PDE1B)

CNS-specific isoform targeting may not transfer

Brain-expressed PDE1B focus

Peripheral PDE1A/C activity (kidney, heart, vasculature)

Peripheral side-effect context may differ

No catalepsy up to 100 mg/kg in rats

Motor confound window not established

Motor confound interpretation may require separate validation

• [1] Humphrey JM, et al. Small-molecule phosphodiesterase probes: discovery of potent and selective CNS-penetrable quinazoline inhibitors of PDE1. MedChemComm. 2014;5(9):1290-1296. View Source
• [2] FDA. Lucemyra (lofexidine hydrochloride) Prescribing Information. Approved 2018. View Source
• [3] Enomoto T, et al. The Preclinical Profile of DSR-141562: A Novel Phosphodiesterase 1 Inhibitor for the Treatment of Positive Symptoms, Negative Symptoms and Cognitive Impairments Associated with Schizophrenia. Proceedings of the 93rd Annual Meeting of the Japanese Pharmacological Society. 2020. View Source

DSR-141562: Isoform Selectivity, Specificity, and Safety Margins

Inverted PDE1B Selectivity Versus ITI-214

DSR-141562 demonstrates preferential inhibition of the predominantly brain-expressed PDE1B isoform (IC50 = 43.9 nM) with 2.2-fold selectivity over PDE1A (IC50 = 97.6 nM) and 9.8-fold selectivity over PDE1C (IC50 = 431.8 nM) [1]. In stark contrast, ITI-214 (lenrispodun) exhibits the inverse selectivity pattern: it is approximately 11-fold less potent against PDE1B (Ki = 380 pM) compared to PDE1A (Ki = 33 pM) and PDE1C (Ki = 35 pM) . This divergence is mechanistically significant because PDE1B is the predominant isoform in brain regions implicated in schizophrenia pathophysiology (striatum, frontal cortex, hippocampus), whereas PDE1A and PDE1C have broader peripheral and vascular expression [2]. PF-04822163 shows a balanced pan-PDE1 profile with IC50 values of 2 nM (PDE1A), 2.4 nM (PDE1B), and 7 nM (PDE1C)—a non-preferential inhibition pattern distinct from DSR-141562's PDE1B-focused pharmacology [3].

Inverted Selectivity vs ITI-214

Class-level

PDE1B IC50 = 43.9 nM (2.2× over PDE1A, 9.8× over PDE1C)
ITI-214: ~10× selective for PDE1A/C over PDE1B

Supports PDE1B-selective pathway interpretation

Inverted preference aligns with CNS expression pattern

Evidence Dimension	PDE1 isoform selectivity profile (IC50/Ki ratio)
Target Compound Data	PDE1B IC50 = 43.9 nM; PDE1A IC50 = 97.6 nM; PDE1C IC50 = 431.8 nM
Comparator Or Baseline	ITI-214: PDE1B Ki = 380 pM, PDE1A Ki = 33 pM, PDE1C Ki = 35 pM; PF-04822163: PDE1B IC50 = 2.4 nM, PDE1A IC50 = 2 nM, PDE1C IC50 = 7 nM
Quantified Difference	DSR-141562: 2.2× (B over A), 9.8× (B over C) selectivity; ITI-214: 0.09× (B relative to A, i.e., 11× less potent at B); PF-04822163: approximately 1.2× (B over A), 2.9× (C over B)
Conditions	Human recombinant PDE1 isoforms; enzyme inhibition assays

Why This Matters

This functional isoform selectivity distinction directly impacts target engagement in schizophrenia-relevant brain regions and differentiates DSR-141562 for procurement when PDE1B-preferential pharmacology is required.

• [1] MedChemExpress. DSR-141562 Product Datasheet. IC50 values: PDE1B 43.9 nM, PDE1A 97.6 nM, PDE1C 431.8 nM. View Source
• [2] Enomoto T, et al. A Novel Phosphodiesterase 1 Inhibitor DSR-141562 Exhibits Efficacies in Animal Models. J Pharmacol Exp Ther. 2019;371(3):692-702. View Source
• [3] PeptideDB. PF-04822163 Product Datasheet. IC50 values: PDE1A 2 nM, PDE1B 2.4 nM, PDE1C 7 nM. View Source

PDE1B Selectivity Over PDE2A

DSR-141562 was screened against a panel of 65 biologic targets including receptors, ion channels, transporters, and enzymes, and demonstrated no significant inhibitory activity at any tested target [1]. Additionally, DSR-141562 exhibits high selectivity for the PDE1 family over other PDE families, with a 56.5-fold window over PDE2A (IC50 = 2480 nM versus PDE1B IC50 = 43.9 nM) and negligible inhibition of PDE3-PDE11 [1]. In contrast, PDE inhibitors as a class are known for variable cross-reactivity profiles; for example, many PDE4 inhibitors carry gastrointestinal adverse effect liabilities due to off-target activity, while non-selective PDE inhibitors (e.g., theophylline) have narrow therapeutic indices due to broad PDE family inhibition [2]. Although ITI-214 is also reported to have excellent PDE family selectivity (Ki = 58 pM with >1000-fold selectivity over PDE4), direct comparative off-target panel data across the same 65 targets are not publicly available for ITI-214 or PF-04822163 [3]. Lucemyra (lofexidine), as an alpha-2 adrenergic agonist, operates via a distinct mechanism and lacks the PDE1 target engagement profile altogether [4].

PDE1B vs PDE2A Selectivity

Head-to-head

56.5-fold selectivity
PDE2A IC50 = 2480 nM vs PDE1B IC50 = 43.9 nM

Supports cross-family specificity interpretation

Minimal off-target PDE activity at relevant concentrations

Evidence Dimension	Off-target and cross-PDE family selectivity
Target Compound Data	No activity against 65 tested off-targets; PDE2A IC50 = 2480 nM (56.5× window); negligible PDE3-11 inhibition
Comparator Or Baseline	Class-level PDE inhibitor off-target risk (variable); ITI-214 reported >1000-fold selectivity over PDE4; PF-04822163 selectivity panel not fully published
Quantified Difference	DSR-141562: 56.5-fold selectivity over PDE2A; 0/65 off-target hits; ITI-214: >1000-fold over PDE4 (Ki-based); PF-04822163: data unavailable
Conditions	Radioligand binding and enzyme inhibition assays against 65 targets plus PDE1-11 panel

Why This Matters

This documented broad selectivity profile reduces the risk of off-target-driven confounding in preclinical studies and supports DSR-141562 as a cleaner tool compound relative to PDE inhibitors with undefined or narrower selectivity windows.

• [1] Enomoto T, et al. A Novel Phosphodiesterase 1 Inhibitor DSR-141562 Exhibits Efficacies in Animal Models. J Pharmacol Exp Ther. 2019;371(3):692-702. View Source
• [2] Maurice DH, et al. Advances in targeting cyclic nucleotide phosphodiesterases. Nat Rev Drug Discov. 2014;13(4):290-314. View Source
• [3] IUPHAR/BPS Guide to Pharmacology. Lenrispodun (ITI-214) Ligand Page. Selectivity: potent and selective PDE1 inhibitor with selectivity against other PDE families. View Source
• [4] FDA. Lucemyra (lofexidine hydrochloride) Prescribing Information. Mechanism: central alpha-2 adrenergic agonist. View Source

Antipsychotic-Like Efficacy Without Catalepsy

DSR-141562 demonstrates excellent brain penetration in rats following oral administration (30 mg/kg, single dose), achieving a brain-to-blood concentration ratio of unbound drug (Kp,uu) of 0.99 across sampling time points of 0.5, 1, 2, and 3 hours post-dose [1]. A Kp,uu value approaching 1.0 indicates that the free (pharmacologically active) drug concentration in brain interstitial fluid is in near-equilibrium with free plasma concentration, a gold-standard metric for CNS drug candidates that minimizes P-glycoprotein or other active efflux limitations [2]. This unbound brain exposure translates to pharmacodynamic engagement: oral administration at 10 mg/kg significantly elevated cGMP concentrations in rat frontal cortex and striatum, confirming target engagement in schizophrenia-relevant brain regions [3]. At 30 and 100 mg/kg oral doses, DSR-141562 elevated cGMP in monkey cerebrospinal fluid, establishing a translational biomarker bridging rodent and primate models [3]. In contrast, PF-04822163 is reported as blood-brain barrier permeable (rat plasma Tmax = 274 ng/mL at 0.5 h with terminal half-life 5.5 h at 10 mg/kg oral), but unbound brain exposure (Kp,uu) data are not publicly available, precluding direct comparison of free CNS drug levels [4]. ITI-214 is described as CNS-penetrant but lacks published Kp,uu quantification in peer-reviewed literature [5].

Efficacy Without Catalepsy

Class-level

Efficacy at 3–30 mg/kg; no catalepsy up to 100 mg/kg
Haloperidol: catalepsy at therapeutic doses

Supports motor confound-free behavioral readouts

≥3.3-fold separation between efficacy and motor margin

Evidence Dimension	Unbound brain-to-plasma concentration ratio (Kp,uu) and CNS pharmacodynamic target engagement
Target Compound Data	Kp,uu = 0.99 in rats (30 mg/kg p.o.); cGMP elevation in rat cortex/striatum at 10 mg/kg; cGMP elevation in monkey CSF at 30-100 mg/kg
Comparator Or Baseline	PF-04822163: BBB permeable, plasma Tmax = 274 ng/mL at 0.5 h, t1/2 = 5.5 h at 10 mg/kg p.o., but Kp,uu not reported; ITI-214: CNS-penetrant, Kp,uu not reported
Quantified Difference	DSR-141562 Kp,uu = 0.99 (free equilibrium); comparator Kp,uu data unavailable
Conditions	Male Sprague-Dawley rats; oral gavage at 30 mg/kg; plasma and brain sampling at 0.5, 1, 2, 3 h post-dose

Why This Matters

This Kp,uu value provides quantitative confidence in achieving free brain drug concentrations sufficient for target engagement, a critical differentiator when selecting a PDE1 inhibitor for in vivo CNS pharmacology studies where unbound brain exposure correlates with efficacy.

• [1] Biocompare/Aladdin Scientific. DSR-141562 Product Datasheet. Brain uptake: Kp,uu = 0.99 in rats at 30 mg/kg p.o. View Source
• [2] Di L, et al. Demystifying brain penetration in central nervous system drug discovery. J Med Chem. 2013;56(1):2-12. View Source
• [3] Enomoto T, et al. A Novel Phosphodiesterase 1 Inhibitor DSR-141562 Exhibits Efficacies in Animal Models. J Pharmacol Exp Ther. 2019;371(3):692-702. View Source
• [4] Humphrey JM, et al. Small-molecule phosphodiesterase probes: discovery of potent and selective CNS-penetrable quinazoline inhibitors of PDE1. MedChemComm. 2014;5(9):1290-1296. View Source
• [5] IUPHAR/BPS Guide to Pharmacology. Lenrispodun (ITI-214) Ligand Page. CNS-active and orally bioavailable. View Source

CSF cGMP as Translatable Target Engagement Biomarker

DSR-141562 potently inhibited methamphetamine-induced locomotor hyperactivity (a rodent model of positive schizophrenia symptoms) at oral doses of 3, 10, and 30 mg/kg while having only minimal effects on spontaneous locomotor activity at these efficacious doses [1]. Critically, DSR-141562 did not induce catalepsy—a preclinical correlate of extrapyramidal motor side effects that plague conventional antipsychotics—at any tested dose up to 100 mg/kg orally in rats [1]. This wide separation between efficacy dose range (3-30 mg/kg) and the absence of cataleptogenic effects (≥100 mg/kg) contrasts with the narrow therapeutic index of first-generation antipsychotics like haloperidol, which induce catalepsy at doses overlapping with their antipsychotic efficacy range (e.g., haloperidol cataleptogenic ED50 ≈ 0.5-1 mg/kg i.p. in rats) [2]. ITI-214 has been evaluated clinically in healthy volunteers (single doses up to 30 mg in pharmaco-fMRI studies) with no published preclinical catalepsy data, limiting direct comparison [3]. PF-04822163 lacks published behavioral pharmacology data in schizophrenia models [4]. Lucemyra, as an alpha-2 agonist, is associated with hypotension and sedation rather than catalepsy but has no demonstrated antipsychotic efficacy [5].

CSF cGMP Biomarker

Reported

CSF cGMP elevated at 30 & 100 mg/kg p.o. in marmoset
Unbound plasma > PDE1B IC50

Supports CNS target engagement verification

Fluid-based PD marker; 2h post-dose collection

Evidence Dimension	Ratio of antipsychotic efficacy dose to cataleptogenic dose (therapeutic window)
Target Compound Data	Efficacy: 3-30 mg/kg p.o. (methamphetamine-induced hyperactivity reversal); Catalepsy: none at 1-100 mg/kg p.o.
Comparator Or Baseline	Haloperidol: cataleptogenic ED50 ≈ 0.5-1 mg/kg i.p. in rats, overlapping with antipsychotic dose range
Quantified Difference	DSR-141562: no catalepsy up to ≥3.3× maximum efficacious dose; Haloperidol: catalepsy at ≤ antipsychotic dose
Conditions	Male Sprague-Dawley rats; oral DSR-141562; methamphetamine 1 mg/kg i.p.; catalepsy assessed by bar test

Why This Matters

This documented absence of catalepsy at supratherapeutic doses provides a favorable preclinical safety signal distinguishing DSR-141562 from conventional antipsychotics and supports its selection for studies requiring minimal motor confounds.

• [1] Enomoto T, et al. A Novel Phosphodiesterase 1 Inhibitor DSR-141562 Exhibits Efficacies in Animal Models. J Pharmacol Exp Ther. 2019;371(3):692-702. View Source
• [2] Hoffman DC, Donovan H. Catalepsy as a rodent model for detecting antipsychotic drugs with extrapyramidal side effect liability. Psychopharmacology. 1995;120(2):128-133. View Source
• [3] O'Gorman Tuura RL, et al. Single doses of a highly selective inhibitor of phosphodiesterase 1 (lenrispodun) in healthy volunteers: a randomized pharmaco-fMRI clinical trial. Neuropsychopharmacology. 2022;47(6):1184-1192. View Source
• [4] Humphrey JM, et al. Small-molecule phosphodiesterase probes: discovery of potent and selective CNS-penetrable quinazoline inhibitors of PDE1. MedChemComm. 2014;5(9):1290-1296. View Source
• [5] FDA. Lucemyra (lofexidine hydrochloride) Prescribing Information. Adverse reactions: hypotension, bradycardia, somnolence. View Source

Efficacy Across All Three Schizophrenia Symptom Domains

DSR-141562 at oral doses of 3 and 30 mg/kg significantly improved performance in the object retrieval with detour (ORD) task in common marmosets, a non-human primate model assessing executive function and cognitive flexibility [1]. This finding represents the highest translational species validation among PDE1 inhibitors for cognitive endpoints: DSR-141562 improved success rates in marmosets, complementing its efficacy in rodent cognitive assays including reversal of phencyclidine-induced novel object recognition deficits in rats (0.3-3 mg/kg p.o.) and social interaction deficits in mice (0.3-3 mg/kg p.o.) [1]. In contrast, ITI-214 has been evaluated in healthy human volunteers using pharmaco-fMRI (showing modulation of cortico-striatal circuitry at 10-30 mg single oral doses) but lacks published non-human primate behavioral efficacy data [2]. PF-04822163 has no published cognitive efficacy data in any species beyond target engagement [3]. Lucemyra is not indicated for cognitive enhancement and lacks preclinical cognitive efficacy data [4]. This cross-species cognitive validation—spanning rodent to non-human primate—positions DSR-141562 uniquely among PDE1 inhibitors for translational cognitive research.

Multi-Domain Efficacy

Class-level

Positive: METH reversal 3–30 mg/kg
Negative: PCP social interaction 0.3–3 mg/kg
Cognitive: NOR 0.3–3 mg/kg, marmoset ORD 3–30 mg/kg

Supports multi-domain model profiling

Compared to TAK-063/MP-10 limited negative symptom coverage

Evidence Dimension	Cross-species cognitive efficacy validation (rodent to non-human primate)
Target Compound Data	Marmoset ORD task: improved performance at 3 and 30 mg/kg p.o.; Rat NOR: reversal at 0.3-3 mg/kg p.o.; Mouse social interaction: reversal at 0.3-3 mg/kg p.o.
Comparator Or Baseline	ITI-214: human fMRI modulation at 10-30 mg, no published NHP cognitive data; PF-04822163: no published cognitive efficacy; Lucemyra: no cognitive efficacy
Quantified Difference	DSR-141562: 3-species cognitive validation (mouse, rat, marmoset); comparators: 0-1 species validated
Conditions	Common marmosets; object retrieval with detour task; oral DSR-141562 at 3 and 30 mg/kg

Why This Matters

This cross-species cognitive validation provides higher translational confidence for studies targeting cognitive impairment in schizophrenia, a domain poorly addressed by current antipsychotics and lacking direct comparative data for other PDE1 inhibitors.

• [1] Enomoto T, et al. A Novel Phosphodiesterase 1 Inhibitor DSR-141562 Exhibits Efficacies in Animal Models. J Pharmacol Exp Ther. 2019;371(3):692-702. View Source
• [2] O'Gorman Tuura RL, et al. Single doses of a highly selective inhibitor of phosphodiesterase 1 (lenrispodun) in healthy volunteers: a randomized pharmaco-fMRI clinical trial. Neuropsychopharmacology. 2022;47(6):1184-1192. View Source
• [3] Humphrey JM, et al. Small-molecule phosphodiesterase probes: discovery of potent and selective CNS-penetrable quinazoline inhibitors of PDE1. MedChemComm. 2014;5(9):1290-1296. View Source
• [4] FDA. Lucemyra (lofexidine hydrochloride) Prescribing Information. Indication: mitigation of opioid withdrawal symptoms. View Source

DSR-141562: Preclinical Schizophrenia Modeling and PDE1B Target Validation

Antipsychotic Candidate Screening Across Symptom Domains

DSR-141562 is uniquely suited for preclinical schizophrenia studies where simultaneous evaluation of positive, negative, and cognitive symptom models is required. Unlike ITI-214 (primarily cognitive/Parkinson's focus) or PF-04822163 (no published schizophrenia behavioral data), DSR-141562 has peer-reviewed validation in methamphetamine-induced hyperactivity (positive symptoms), phencyclidine-induced social interaction deficits (negative symptoms), and novel object recognition plus marmoset executive function (cognitive symptoms) [1]. This three-domain coverage is not documented for any other PDE1 inhibitor, making DSR-141562 the only compound with published evidence spanning all three schizophrenia symptom dimensions in a single comprehensive preclinical package.

PDE1B Target Engagement and Pharmacodynamic Biomarker Studies

For investigators requiring robust CNS pharmacokinetic-pharmacodynamic (PK-PD) correlation, DSR-141562 offers a documented Kp,uu value of 0.99 in rats—indicating free drug equilibrium across the blood-brain barrier—coupled with validated cGMP elevation in rodent brain tissue and monkey cerebrospinal fluid [1]. This quantitative brain penetration metric and translational biomarker (CSF cGMP) are not publicly available for ITI-214 or PF-04822163, positioning DSR-141562 as the preferred PDE1 tool compound for CNS target engagement and PK-PD modeling studies where unbound brain exposure is a critical parameter .

PDE1 Isoform Selectivity Profiling and SAR Studies

DSR-141562's documented selectivity profile—including 2.2-fold and 9.8-fold preference for PDE1B over PDE1A and PDE1C, respectively, plus no activity against 65 off-targets and 56.5-fold selectivity over PDE2A [1]—makes it the PDE1 inhibitor of choice for studies investigating PDE1B-specific roles in CNS function. This contrasts with ITI-214's inverse selectivity pattern (11-fold lower potency at PDE1B versus PDE1A/C) and PF-04822163's balanced pan-PDE1 inhibition [2]. For research programs specifically interrogating PDE1B-mediated signaling in schizophrenia-relevant brain circuits, DSR-141562 provides the cleanest pharmacological profile with the least isoform ambiguity.

PDE1B vs. PDE1A/C CNS Effect Differentiation

DSR-141562's demonstrated lack of catalepsy at doses up to 100 mg/kg (≥3.3-fold above maximum efficacious dose) in rats provides a favorable preclinical motor safety profile [1]. This distinguishes DSR-141562 from conventional antipsychotics like haloperidol, which induce catalepsy at therapeutic doses . For studies evaluating novel antipsychotic mechanisms where extrapyramidal motor confounds must be minimized, DSR-141562 offers a validated compound with antipsychotic-like behavioral efficacy (methamphetamine hyperactivity reversal) without the cataleptogenic liability that compromises interpretation in many dopamine D2 antagonist studies.

Application

Selection Property

Validation Focus

Multi-domain antipsychotic candidate screening

Reference PDE1B inhibitor with multi-model response context

Model endpoint coverage across positive, negative, and cognitive domains

PDE1B CNS target engagement studies

CSF cGMP pharmacodynamic biomarker

Brain exposure and PK/PD correlation

PDE1 isoform selectivity and SAR profiling

Selectivity fingerprint (PDE1A/B/C, PDE2A)

Isoform-specific pathway interpretation

PDE1B-specific CNS pharmacology differentiation

Inverted selectivity vs. ITI-214 for PDE1B/PDE1A/C

Dopaminergic/glutamatergic signaling dissection

• [1] Enomoto T, et al. A Novel Phosphodiesterase 1 Inhibitor DSR-141562 Exhibits Efficacies in Animal Models for Positive, Negative, and Cognitive Symptoms Associated with Schizophrenia. J Pharmacol Exp Ther. 2019;371(3):692-702. View Source
• [2] Humphrey JM, et al. Small-molecule phosphodiesterase probes: discovery of potent and selective CNS-penetrable quinazoline inhibitors of PDE1. MedChemComm. 2014;5(9):1290-1296. View Source
• [3] Hoffman DC, Donovan H. Catalepsy as a rodent model for detecting antipsychotic drugs with extrapyramidal side effect liability. Psychopharmacology. 1995;120(2):128-133. View Source